Cas no 66230-04-4 (Esfenvalerate)

• Product Name: Esfenvalerate
• CAS No: 66230-04-4
• Molecular Formula: C₂₅H₂₂NO₃Cl
• Molecular Weight: 419.90008
• MDL: MFCD00203302
• CID: 58446
• PubChem ID: 24870003

Esfenvalerate Properties

Names and Identifiers

• Esfenvalerate
• Fenvalerate-U
• Es-fenvalerate
• Esfenvalerate Solution
• (S)-cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate
• (S)-cyano(3-phenoxyphenyl)methyl (αS)-4-chloro-α-(1-methylethyl)benzeneacetate
• (αS)-α-cyano-3-phenoxybenzyl (2S)-2-(4-chlorophenyl)-3-methylbutyrate
• S,S-fenvalerate
• Cyano-3-phenoxybenzyl (S)-2-(4-chlorophenyl)-3-methylbutyrate

• MDL： MFCD00203302
• InChIKey： NYPJDWWKZLNGGM-RPWUZVMVSA-N
• Inchi： 1S/C25H22ClNO3/c1-17(2)24(18-11-13-20(26)14-12-18)25(28)30-23(16-27)19-7-6-10-22(15-19)29-21-8-4-3-5-9-21/h3-15,17,23-24H,1-2H3/t23?,24-/m0/s1
• SMILES： CC(C)[C@@H](C1=CC=C(C=C1)Cl)C(=O)O[C@H](C#N)C2=CC(=CC=C2)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 419.12900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 419.129
• Heavy Atom Count: 30
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Surface Charge: 0
• Topological Polar Surface Area: 59.3

Experimental Properties

• LogP: 6.67998
• PSA: 59.32000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 151-167 ºC
• Melting Point: 59 ºC
• Flash Point: 256°C
• Color/Form: White crystalline solid.
• Solubility: Soluble in acetone, acetonitrile, ethyl acetate.
• Specific Rotation: D25 -15.0° (c = 2.0 in CH3OH)
• Density: d2323 1.163

Esfenvalerate Security Information

• Symbol:
• RTECS：CY1576367
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S24-S36/37/39-S45-S60-S61
• Packing Group：III
• Risk Phrases：R23/25; R43; R50/53
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H301,H317,H331,H410
• Warning Statement： P261,P273,P280,P301+P310,P311,P501
• Storage Condition：0-6°C
• PackingGroup：III
• Risk Phrases： 23/25-43-50/53
• Signal Word：Danger
• HazardClass：6.1(b)

Esfenvalerate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids